N-(2-(3-(4-ethoxyphenyl)-6-oxopyridazin-1(6H)-yl)ethyl)-4-methyl-2-phenylthiazole-5-carboxamide

• IUPAC Name: N-[2-[3-(4-ethoxyphenyl)-6-oxopyridazin-1-yl]ethyl]-4-methyl-2-phenyl-1,3-thiazole-5-carboxamide
• InChI: InChI=1S/C25H24N4O3S/c1-3-32-20-11-9-18(10-12-20)21-13-14-22(30)29(28-21)16-15-26-24(31)23-17(2)27-25(33-23)19-7-5-4-6-8-19/h4-14H,3,15-16H2,1-2H3,(H,26,31)
• InChI Key: GDBKTBDAFFGACL-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C2=NN(C(=O)C=C2)CCNC(=O)C3=C(N=C(S3)C4=CC=CC=C4)C
• Molecular Formula: C25H24N4O3S
• Molecular Weight: 460.5 g/mol

Description

The compound “N-(2-(3-(4-ethoxyphenyl)-6-oxopyridazin-1(6H)-yl)ethyl)-4-methyl-2-phenylthiazole-5-carboxamide” is a complex organic molecule. It contains several functional groups including an ethoxyphenyl group, a pyridazinone ring, a thiazole ring, and a carboxamide group.

Synthesis Analysis

While specific synthesis methods for this compound are not available, it’s likely that its synthesis would involve several steps, each introducing a different functional group. For example, the ethoxyphenyl group could be introduced via a Friedel-Crafts alkylation. The pyridazinone ring could be formed via a cyclization reaction.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The ethoxyphenyl, pyridazinone, and thiazole rings would contribute to the rigidity of the molecule, while the carboxamide group could participate in hydrogen bonding.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions. For instance, the carboxamide group could undergo hydrolysis to form a carboxylic acid and an amine. The ethoxy group on the phenyl ring could be cleaved by strong acids or bases.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. Factors such as its polarity, solubility, melting point, and boiling point would be influenced by the functional groups present.

Safety and Hazards

As with any chemical compound, handling this substance would require appropriate safety precautions. It’s important to use personal protective equipment and follow safe laboratory practices. The specific hazards associated with this compound would depend on its reactivity and biological activity.

Future Directions

The potential applications of this compound would depend on its physical, chemical, and biological properties. It could be of interest in fields such as medicinal chemistry, materials science, or chemical biology. Further studies would be needed to explore these possibilities.

Mechanism of Action

Target of Action

The compound contains a thiazole ring, which is found in many biologically active compounds, such as antimicrobial drug sulfathiazole, antiretroviral drug Ritonavir, antifungal drug Abafungin, and antineoplastic drugs Bleomycine and Tiazofurin . Therefore, it’s possible that this compound may interact with similar targets as these drugs.

Mode of Action

The compound also contains a pyridazinone ring, which is known to form oximes in an essentially irreversible process as the adduct dehydrates . This could potentially be a key interaction in its mode of action.

Biochemical Pathways

Without specific information, it’s difficult to predict the exact biochemical pathways this compound might affect. Compounds with similar structures have been found to possess various biological activities, including antiviral, anti-inflammatory, and anticancer activities .

Pharmacokinetics

The compound’s ADME properties would depend on various factors, including its solubility, stability, and the presence of functional groups that might interact with metabolic enzymes. Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes .